Cas no 84044-78-0 (Benzamide, N,N-diethyl-2,6-difluoro-)

Benzamide, N,N-diethyl-2,6-difluoro- structure
84044-78-0 structure
Product Name:Benzamide, N,N-diethyl-2,6-difluoro-
CAS No:84044-78-0
MF:C11H13F2NO
MW:213.223829984665
CID:668030
PubChem ID:794944
Update Time:2025-04-19

Benzamide, N,N-diethyl-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,N-diethyl-2,6-difluoro-
    • N,N-diethyl-2,6-difluorobenzamide
    • Cambridge id 5323670
    • CDS1_003973
    • SCHEMBL12086326
    • SR-01000204596-1
    • CCG-6169
    • AKOS009118538
    • 84044-78-0
    • CBMicro_017477
    • SR-01000204596
    • MFCD01306876
    • DivK1c_005013
    • BIM-0017467.P001
    • DTXSID20355261
    • AB00080739-01
    • N,N-Diethyl-2,6-difluorobenzamide, 97%
    • MDL: MFCD01306876
    • Inchi: 1S/C11H13F2NO/c1-3-14(4-2)11(15)10-8(12)6-5-7-9(10)13/h5-7H,3-4H2,1-2H3
    • InChI Key: FBIZJCIZLQXWDA-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(N(CC)CC)=O)F

Computed Properties

  • Exact Mass: 213.09652036g/mol
  • Monoisotopic Mass: 213.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.3Ų
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